hipppuryllsyl(N-epsilon-5/'-phospho)adenosine
hipppuryllsyl(N-epsilon-5/'-phospho)adenosine
Brand Name:
Vulcanchem
CAS No.:
113527-46-1
VCID:
VC0040301
InChI:
InChI=1S/C25H33N8O10P/c26-21-18-22(29-12-28-21)33(13-30-18)24-20(36)19(35)16(43-24)11-42-44(40,41)31-9-5-4-8-15(25(38)39)32-17(34)10-27-23(37)14-6-2-1-3-7-14/h1-3,6-7,12-13,15-16,19-20,24,35-36H,4-5,8-11H2,(H,27,37)(H,32,34)(H,38,39)(H2,26,28,29)(H2,31,40,41)/t15-,16+,19+,20+,24+/m0/s1
SMILES:
C1=CC=C(C=C1)C(=O)NCC(=O)NC(CCCCNP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)C(=O)O
Molecular Formula:
C25H33N8O10P
Molecular Weight:
636.6 g/mol
hipppuryllsyl(N-epsilon-5/'-phospho)adenosine
CAS No.: 113527-46-1
Main Products
VCID: VC0040301
Molecular Formula: C25H33N8O10P
Molecular Weight: 636.6 g/mol
| CAS No. | 113527-46-1 |
|---|---|
| Product Name | hipppuryllsyl(N-epsilon-5/'-phospho)adenosine |
| Molecular Formula | C25H33N8O10P |
| Molecular Weight | 636.6 g/mol |
| IUPAC Name | (2S)-6-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]amino]-2-[(2-benzamidoacetyl)amino]hexanoic acid |
| Standard InChI | InChI=1S/C25H33N8O10P/c26-21-18-22(29-12-28-21)33(13-30-18)24-20(36)19(35)16(43-24)11-42-44(40,41)31-9-5-4-8-15(25(38)39)32-17(34)10-27-23(37)14-6-2-1-3-7-14/h1-3,6-7,12-13,15-16,19-20,24,35-36H,4-5,8-11H2,(H,27,37)(H,32,34)(H,38,39)(H2,26,28,29)(H2,31,40,41)/t15-,16+,19+,20+,24+/m0/s1 |
| Standard InChIKey | JCLDMRPCRYNGDI-GBGRJFDSSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C(=O)NCC(=O)N[C@@H](CCCCNP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C(N=CN=C43)N)O)O)C(=O)O |
| SMILES | C1=CC=C(C=C1)C(=O)NCC(=O)NC(CCCCNP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)C(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)NCC(=O)NC(CCCCNP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)C(=O)O |
| Synonyms | hipppuryllsyl(N-epsilon-5'-phospho)adenosine HLAMP |
| PubChem Compound | 195011 |
| Last Modified | Nov 11 2021 |
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